2-{[(2E)-3-(2-chlorophenyl)prop-2-enoyl]amino}benzamide

• Molecular Formula: C16H13ClN2O2
• Molecular Weight: 300.74 g/mol
• IUPAC Name: 2-[[(E)-3-(2-chlorophenyl)prop-2-enoyl]amino]benzamide
• InChI: InChI=1S/C16H13ClN2O2/c17-13-7-3-1-5-11(13)9-10-15(20)19-14-8-4-2-6-12(14)16(18)21/h1-10H,(H2,18,21)(H,19,20)/b10-9+
• InChI Key: RFEWLOLCEMOLJW-MDZDMXLPSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C/C(=O)NC2=CC=CC=C2C(=O)N)Cl
• Canonical SMILES: C1=CC=C(C(=C1)C=CC(=O)NC2=CC=CC=C2C(=O)N)Cl

Description

2-{[(2E)-3-(2-chlorophenyl)prop-2-enoyl]amino}benzamide is a chemical compound with the molecular formula C16H13ClN2O2 It is known for its unique structure, which includes a chlorophenyl group and a benzamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(2E)-3-(2-chlorophenyl)prop-2-enoyl]amino}benzamide typically involves the reaction of 2-chlorobenzoyl chloride with 2-aminobenzamide in the presence of a base such as triethylamine. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The reaction can be represented as follows:

$$\text{2-chlorobenzoyl chloride} + \text{2-aminobenzamide} \rightarrow \text{this compound}$$2-chlorobenzoyl chloride+2-aminobenzamide→2-[(2E)-3-(2-chlorophenyl)prop-2-enoyl]aminobenzamide

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and precise control of reaction conditions are essential to ensure high yield and purity of the product.

Chemical Reactions Analysis

Types of Reactions

2-{[(2E)-3-(2-chlorophenyl)prop-2-enoyl]amino}benzamide undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The chlorophenyl group can undergo substitution reactions with various nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Nucleophiles like hydroxide ions (OH-) and amines can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce amines or alcohols.

Scientific Research Applications

2-{[(2E)-3-(2-chlorophenyl)prop-2-enoyl]amino}benzamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-{[(2E)-3-(2-chlorophenyl)prop-2-enoyl]amino}benzamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved are subjects of ongoing research.

Comparison with Similar Compounds

Similar Compounds

• 5-chloro-2-{[(2E)-3-(2-chlorophenyl)prop-2-enoyl]amino}benzamide
• (2E)-3-(2-chlorophenyl)-2-phenyl-2-propenoic acid

Uniqueness

2-{[(2E)-3-(2-chlorophenyl)prop-2-enoyl]amino}benzamide is unique due to its specific structure, which imparts distinct chemical and biological properties. Its combination of a chlorophenyl group and a benzamide moiety sets it apart from other similar compounds, making it a valuable subject of study in various fields.